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ipazilide fumarate ipazilide fumarate
Brand Name: Vulcanchem
CAS No.: 115436-74-3
VCID: VC0054770
InChI: InChI=1S/C24H30N4O.C4H4O4/c1-3-27(4-2)17-11-16-25-23(29)19-28-24(21-14-9-6-10-15-21)22(18-26-28)20-12-7-5-8-13-20;5-3(6)1-2-4(7)8/h5-10,12-15,18H,3-4,11,16-17,19H2,1-2H3,(H,25,29);1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES: CCN(CC)CCCNC(=O)CN1C(=C(C=N1)C2=CC=CC=C2)C3=CC=CC=C3.C(=CC(=O)O)C(=O)O
Molecular Formula: C28H34N4O5
Molecular Weight: 506.6 g/mol

ipazilide fumarate

CAS No.: 115436-74-3

Main Products

VCID: VC0054770

Molecular Formula: C28H34N4O5

Molecular Weight: 506.6 g/mol

ipazilide fumarate - 115436-74-3

CAS No. 115436-74-3
Product Name ipazilide fumarate
Molecular Formula C28H34N4O5
Molecular Weight 506.6 g/mol
IUPAC Name (E)-but-2-enedioic acid;N-[3-(diethylamino)propyl]-2-(4,5-diphenylpyrazol-1-yl)acetamide
Standard InChI InChI=1S/C24H30N4O.C4H4O4/c1-3-27(4-2)17-11-16-25-23(29)19-28-24(21-14-9-6-10-15-21)22(18-26-28)20-12-7-5-8-13-20;5-3(6)1-2-4(7)8/h5-10,12-15,18H,3-4,11,16-17,19H2,1-2H3,(H,25,29);1-2H,(H,5,6)(H,7,8)/b;2-1+
Standard InChIKey KKMOBFCMCCFTDX-WLHGVMLRSA-N
Isomeric SMILES CCN(CC)CCCNC(=O)CN1C(=C(C=N1)C2=CC=CC=C2)C3=CC=CC=C3.C(=C/C(=O)O)\C(=O)O
SMILES CCN(CC)CCCNC(=O)CN1C(=C(C=N1)C2=CC=CC=C2)C3=CC=CC=C3.C(=CC(=O)O)C(=O)O
Canonical SMILES CCN(CC)CCCNC(=O)CN1C(=C(C=N1)C2=CC=CC=C2)C3=CC=CC=C3.C(=CC(=O)O)C(=O)O
Synonyms ipazilide fumarate
N-(3-diethylaminopropyl)-4,5-diphenyl-1H-pyrazole-1-acetamide(E)-2-butenedioate
Win 54,177-4
PubChem Compound 5284403
Last Modified Nov 11 2021
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